Cas no 1517549-87-9 (5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione)

• Product Name: 5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione
• CAS No: 1517549-87-9
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• CID: 5054839
• Update Time: 2025-11-01

5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(1,5-dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione
• 5-(1,5-dimethylpyrazol-4-yl)imidazolidine-2,4-dione
• Z2174816637
• 5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione

• Inchi： 1S/C8H10N4O2/c1-4-5(3-9-12(4)2)6-7(13)11-8(14)10-6/h3,6H,1-2H3,(H2,10,11,13,14)
• InChI Key： MAMKDDJKXZRTPY-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=NN(C)C=2C)NC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: -0.6
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione

5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione (CAS 1517549-87-9): A Comprehensive Overview

5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione (CAS 1517549-87-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a unique combination of pyrazole and imidazolidinedione moieties, serves as a valuable intermediate in drug discovery and development. Its structural complexity and functional versatility make it particularly interesting for researchers exploring novel bioactive molecules.

The molecular structure of 5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione consists of a 1,5-dimethylpyrazole unit linked to an imidazolidine-2,4-dione (hydantoin) core. This arrangement provides multiple sites for potential modification, making it a promising scaffold for medicinal chemistry applications. Recent studies have highlighted its potential in addressing current pharmaceutical challenges, particularly in the development of targeted therapies for various health conditions.

In the context of current research trends, this compound aligns with several hot topics in drug discovery. The growing interest in small molecule therapeutics and heterocyclic compounds as drug candidates has brought compounds like 5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione to the forefront. Researchers are particularly interested in its potential applications in developing treatments for neurological disorders, given the known biological activity of similar hydantoin derivatives.

The synthesis of 1517549-87-9 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ green chemistry principles, reflecting the pharmaceutical industry's increasing focus on sustainable production methods. Analytical characterization of this compound typically includes advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

From a commercial perspective, 5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione is primarily supplied to research institutions and pharmaceutical companies engaged in drug discovery programs. The global market for such specialized intermediates has been growing steadily, driven by increased R&D investment in novel therapeutics. Suppliers typically offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for more extensive development programs.

Quality control is paramount for compounds like CAS 1517549-87-9, with manufacturers adhering to strict analytical standards. The compound's stability under various storage conditions is well-documented, with recommendations typically including storage in cool, dry environments protected from light. These handling protocols ensure the material maintains its integrity for research applications.

Recent publications have explored the structure-activity relationships of 5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione derivatives, revealing interesting pharmacological profiles. The compound's versatility allows for modifications at multiple positions, enabling medicinal chemists to fine-tune properties such as solubility, bioavailability, and target specificity. This adaptability makes it particularly valuable in current drug discovery paradigms that emphasize structure-based drug design.

In the context of intellectual property, several patents have been filed covering various derivatives and applications of 1517549-87-9, reflecting its commercial potential. The compound's unique structure offers opportunities for novel claims in pharmaceutical compositions, particularly in therapeutic areas where existing treatments show limitations.

From a regulatory standpoint, 5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione is generally classified as a research chemical, with handling guidelines similar to other non-hazardous organic compounds. However, researchers should always consult current safety data sheets and follow institutional protocols when working with this material.

The future outlook for CAS 1517549-87-9 appears promising, with potential applications extending beyond its current uses. As computational chemistry and AI-driven drug discovery methods advance, compounds with such well-defined yet modifiable structures are likely to see increased utilization. The growing emphasis on personalized medicine and targeted therapies further enhances the relevance of versatile intermediates like this compound.

For researchers seeking alternatives or related compounds, the chemical space around imidazolidine-2,4-dione derivatives offers numerous options. However, the specific substitution pattern of 5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione provides unique characteristics that may be critical for certain applications, particularly in achieving desired biological activities or physical properties.

In conclusion, 5-(1,5-Dimethyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione (CAS 1517549-87-9) represents an important building block in modern medicinal chemistry. Its combination of structural features, synthetic accessibility, and potential for diverse applications ensures its continued relevance in pharmaceutical research. As drug discovery challenges become more complex, such versatile intermediates will play an increasingly vital role in developing the next generation of therapeutic agents.